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Executive Summary

The degenerin/epithelial sodium channel (DEG/ENaC) superfamily plays a critical role in a
variety of physiological processes, including mechanosensation, proprioception, and
nociception. In the nematode Caenorhabditis elegans, a key member of this family, DEG-1, has
emerged as a central player in sensory neuron function. This technical guide provides an in-
depth analysis of DEG-1, consolidating current research on its molecular characteristics,
diverse sensory roles, associated signaling pathways, and the experimental methodologies
used for its study. We present quantitative data in structured tables for comparative analysis
and visualize complex pathways and workflows using detailed diagrams. This document serves
as a comprehensive resource for researchers investigating sensory transduction and for
professionals exploring novel targets for drug development.

Introduction to DEG-1 and the DEG/ENaC
Superfamily

The DEG/ENaC superfamily consists of non-voltage-gated, amiloride-sensitive cation channels.
[1][2] These channels are typically trimers, formed by identical or homologous subunits, each
with two transmembrane domains, intracellular N- and C-termini, and a large, distinctive
extracellular loop.[1][2][3] In C. elegans, members of this family, known as degenerins, are
fundamental to sensory perception. The name "degenerin" stems from the observation that

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b10857395?utm_src=pdf-interest
https://www.benchchem.com/product/b10857395?utm_src=pdf-body
https://www.benchchem.com/product/b10857395?utm_src=pdf-body
https://www.benchchem.com/product/b10857395?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4012085/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3298668/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4012085/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3298668/
https://pubmed.ncbi.nlm.nih.gov/35138615/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

specific gain-of-function mutations in these channel genes can lead to neuronal swelling and
subsequent necrotic cell death.[4]

DEG-1 is a confirmed pore-forming subunit of mechanosensitive ion channels and is integral to
touch and pain sensation in C. elegans.[1] It is expressed in several sensory neurons where it
participates in detecting a wide range of stimuli, from mechanical force and temperature to
chemical cues.

Molecular and Functional Roles of DEG-1 in
Sensory Neurons

DEG-1 is a multifaceted channel subunit involved in numerous sensory modalities, functioning
in distinct subsets of neurons to orchestrate complex behaviors.

Mechanosensation and Nociception

DEG-1 is a major mechanotransduction channel in the ASH polymodal nociceptor neurons,
which are responsible for detecting noxious mechanical stimuli and inducing defensive
avoidance behaviors.[5] In vivo recordings have identified DEG-1 as essential for the primary
component of mechanoreceptor currents (MRCs) in ASH neurons.[5] While other channels may
contribute a minor current, DEG-1 is the principal transducer of mechanical force in these
nociceptors.[5] The ASH neurons also express another DEG/ENaC protein, UNC-8, but genetic
studies indicate that deg-1 is essential for the major MRC component, whereas unc-8 is not.[5]
This suggests that DEG-1 can form functional channels independently of UNC-8 in this context.

[5]

Proprioception in the Foregut

Arelated protein, DEGT-1, functions as a proprioceptor in the pharynx (C. elegans' foregut), an
organ analogous to the vertebrate foregut.[6][7][8] DEGT-1 is expressed in four pharyngeal
neurons (Ml, M3, 14, and M5) and is localized to the neuronal soma, in direct contact with the
pharyngeal basement membrane.[6][8] It modulates the pharyngeal pumping rate by providing
proprioceptive feedback generated by the organ's own movement.[6][7] Mutants lacking degt-1
exhibit abnormally rapid feeding, indicating a loss of this regulatory feedback.[6][7][8] This
function is distinct from sensing ingested food, as the rapid pumping phenotype persists when
induced by serotonin alone.[6][7]
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Thermosensation and Cold Tolerance

DEG-1 also plays a crucial role in temperature sensation. It functions as a mechanoreceptor in
the ASG sensory neurons to detect warm temperatures. This thermal information is then
relayed to downstream interneurons, such as AIN and AVJ, to regulate the animal's cold
tolerance. Ectopic expression of DEG-1 in a gustatory neuron (ASE) was sufficient to make that
neuron sensitive to warmth, confirming DEG-1's role in thermosensation.

Chemosensation and Glial-Neuronal Interactions

In chemosensation, DEG-1 functions in concert with a glial-expressed DEG/ENaC channel,
ACD-1. This channel pair is required for acid avoidance and chemotaxis towards the amino
acid lysine.[9][10] DEG-1 is expressed in the ASK and ASG chemosensory neurons.[9] ACD-1
Is expressed in the surrounding amphid sheath glia, not in the neurons themselves.[10] This
discovery highlights a sophisticated mechanism where a glial channel is required to modulate
the function of a neuronal channel, orchestrating a specific sensory response.[9][10] Animals
mutant for both deg-1 and acd-1 are viable and structurally normal but show specific defects in
these chemosensory behaviors.[9]

Quantitative Data Summary

The following tables summarize key quantitative and functional data related to DEG-1 and
associated DEG/ENaC channels.

Table 1: Neuronal Expression and Sensory
Function of DEG-1

Neuron Class

Sensory Modality

ASH (Polymodal Nociceptor)

Mechanosensation (Nociception)

ASG (Sensory Neuron)

Thermosensation

ASK, ASG (Chemosensory Neurons)

Chemosensation

14, M5 (Pharyngeal Neurons)

Proprioception (as DEGT-1)
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Table 2: Properties of DEG/ENaC Channels
in Sensory Transduction

Channel Subunit(s)

Property

DEG-1

Mechanoreceptor Current (MRC)

DEGT-1

lon Permeability

MEC-4/MEC-10

lon Selectivity

MEC-4(d)/MEC-10(d)

Current Amplification

ACD-1

Channel Activity

MDEG1 (Human Homolog)

Gating Alteration

Signaling Pathways and Experimental Workflows

Visualizing the molecular interactions and experimental processes is crucial for understanding

the function of DEG-1.
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Caption: Mechanosensation pathway in the ASH neuron mediated by DEG-1.
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Caption: Glial-neuronal circuit for chemosensation involving ACD-1 and DEG-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b10857395?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4012085/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4012085/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3298668/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3298668/
https://pubmed.ncbi.nlm.nih.gov/35138615/
https://pubmed.ncbi.nlm.nih.gov/35138615/
https://www.ncbi.nlm.nih.gov/books/NBK7498/
https://www.ncbi.nlm.nih.gov/books/NBK7498/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3170654/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3170654/
https://pubmed.ncbi.nlm.nih.gov/41135517/
https://pubmed.ncbi.nlm.nih.gov/41135517/
https://www.biorxiv.org/content/10.1101/2025.01.01.631014v1
https://www.researchgate.net/publication/387693859_The_mechanosensory_DEGENaC_channel_DEGT-1_is_a_proprioceptor_of_C_elegans_foregut_movement
https://pmc.ncbi.nlm.nih.gov/articles/PMC2543049/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2543049/
https://kar.kent.ac.uk/91265/
https://kar.kent.ac.uk/91265/
https://www.benchchem.com/product/b10857395#role-of-deg-1-in-sensory-neuron-function
https://www.benchchem.com/product/b10857395#role-of-deg-1-in-sensory-neuron-function
https://www.benchchem.com/product/b10857395#role-of-deg-1-in-sensory-neuron-function
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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